Cas no 12770-99-9 (Dibenzoxazepine)
Dibenzoxazepine structure
Product Name:Dibenzoxazepine
CAS No:12770-99-9
MF:C13H9NO
MW:195.216663122177
CID:220427
PubChem ID:3080684
Update Time:2025-04-19
Dibenzoxazepine Chemical and Physical Properties
Names and Identifiers
-
- Dibenzoxazepine
- DTXSID00925961
- 12770-99-9
- SCHEMBL218833
- Dibenzo[c,e][1,2]oxazepine
-
- Inchi： 1S/C13H9NO/c1-2-6-11-10(5-1)9-15-14-13-8-4-3-7-12(11)13/h1-9H
- InChI Key： LPABESDNBMVEQA-UHFFFAOYSA-N
- SMILES： O1C=C2C=CC=CC2=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 195.06847
- Monoisotopic Mass: 195.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 21.6Ų
Experimental Properties
- PSA: 26.03
Dibenzoxazepine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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